Cas no 787485-54-5 (Cyclooctanone, 2-amino-)

• Product Name: Cyclooctanone, 2-amino-
• CAS No: 787485-54-5
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 534025
• PubChem ID: 420352
• Update Time: 2025-04-19

Cyclooctanone, 2-amino- Chemical and Physical Properties

Names and Identifiers

• Cyclooctanone, 2-amino-
• 2-aminocyclooctan-1-one
• SCHEMBL11154295
• 787485-54-5
• 2-Aminocyclooctanone
• DTXSID20329447
• AKOS006338610

• Inchi： 1S/C8H15NO/c9-7-5-3-1-2-4-6-8(7)10/h7H,1-6,9H2
• InChI Key： STQBQZBZPIMPIP-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCC1N

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1Ų